Cas no 2287260-48-2 (Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate)

• Product Name: Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate
• CAS No: 2287260-48-2
• MF: C₁₅H₁₇Cl₂NO₂
• MW: 314.206982374191
• CID: 6194794
• PubChem ID: 137943555
• Update Time: 2025-10-30

Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate
• 2287260-48-2
• EN300-6761817
• methyl 2-amino-2-{3-[(2,6-dichlorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}acetate

• Inchi： 1S/C15H17Cl2NO2/c1-20-13(19)12(18)15-6-14(7-15,8-15)5-9-10(16)3-2-4-11(9)17/h2-4,12H,5-8,18H2,1H3
• InChI Key： NMMWLVZAMBNKOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC12CC(C(C(=O)OC)N)(C1)C2)Cl

Computed Properties

• Exact Mass: 313.0636342g/mol
• Monoisotopic Mass: 313.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate

Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287260-48-2): An Overview

Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287260-48-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic compounds and is characterized by its bicyclo[1.1.1]pentane core, which imparts significant conformational rigidity and enhances its pharmacological properties.

The methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate structure includes a methyl ester group, an amino functional group, and a dichlorophenyl substituent, all of which contribute to its biological activity and selectivity. The presence of these functional groups allows for a wide range of chemical modifications, making it a versatile scaffold for drug discovery and development.

Recent studies have highlighted the potential of Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. Its unique structure has been shown to modulate key biological targets such as G protein-coupled receptors (GPCRs), ion channels, and enzymes involved in signal transduction pathways.

In the context of neurodegenerative diseases, Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate has demonstrated promising neuroprotective effects in preclinical models of Alzheimer's disease and Parkinson's disease. Research indicates that this compound can reduce oxidative stress, inhibit neuroinflammation, and promote neuronal survival by interacting with specific receptors and signaling pathways.

Furthermore, studies on the anticancer properties of Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate have shown that it can selectively target cancer cells while sparing normal cells. Mechanistically, this compound has been found to induce apoptosis through the activation of caspase-dependent pathways and the modulation of cell cycle regulatory proteins.

In the realm of inflammatory disorders, Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate has exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is attributed to its ability to interfere with the NF-κB signaling pathway, a key mediator of inflammation.

The synthesis of Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate involves a series of well-defined chemical reactions that ensure high yields and purity levels. Key steps in the synthesis include the formation of the bicyclo[1.1.1]pentane core through ring-closing metathesis (RCM) or other cycloaddition reactions, followed by functional group modifications to introduce the methyl ester, amino, and dichlorophenyl substituents.

Pharmacokinetic studies have revealed that Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as a therapeutic agent.

Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses with minimal side effects observed in preclinical models. However, further safety evaluations are necessary to ensure its suitability for clinical trials.

In conclusion, Methyl 2-amino-2-[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287260-48-2) represents a promising lead compound with diverse biological activities and therapeutic potential across multiple disease areas. Ongoing research aims to optimize its structure for enhanced efficacy and safety profiles, paving the way for its potential use in future clinical applications.